Cas no 2248389-48-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate
• CAS No: 2248389-48-0
• MF: C₁₅H₁₂N₂O₆S₂
• MW: 380.395581245422
• CID: 6213026
• PubChem ID: 165723827
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate
• EN300-6517894
• 2248389-48-0

• Inchi： 1S/C15H12N2O6S2/c1-16(2)25(21,22)11-7-8-24-12(11)15(20)23-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-8H,1-2H3
• InChI Key： ZKBLJWBUJASODM-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 380.01367845g/mol
• Monoisotopic Mass: 380.01367845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate (CAS No. 2248389-48-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate (CAS No. 2248389-48-0) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science research. Its unique structure combines a 1,3-dioxoisoindoline core with a dimethylsulfamoyl-substituted thiophene carboxylate moiety, making it a subject of interest for drug discovery and functional material development. Researchers are increasingly exploring its applications in targeted therapies, particularly in modulating enzyme activity or protein-protein interactions.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate has surged due to their versatility in medicinal chemistry. The dimethylsulfamoyl group enhances bioavailability, while the thiophene carboxylate fragment contributes to electron delocalization, properties highly sought after in designing kinase inhibitors or antimicrobial agents. This aligns with current trends in precision medicine, where researchers frequently search for "small molecule modulators with improved pharmacokinetics" or "heterocyclic scaffolds for drug design."

The synthetic pathway for CAS 2248389-48-0 typically involves multi-step organic reactions, including amide coupling and sulfonylation, which are topics of frequent inquiry in academic forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical parameter for researchers investigating "structure-activity relationships" or "molecular docking studies." Notably, its stability under physiological pH conditions makes it suitable for in vitro assays, addressing common user questions about compound suitability for cell-based studies.

From a materials science perspective, the conjugated system in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate offers intriguing optoelectronic properties. Its π-electron rich structure has prompted investigations into organic semiconductors, correlating with trending searches for "non-fullerene acceptors in organic photovoltaics." The compound's thermal stability (decomposition >250°C) further supports such applications, as evidenced by thermogravimetric analysis data frequently requested in technical datasheets.

Regulatory and safety profiles indicate that CAS 2248389-48-0 requires standard laboratory handling procedures. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended during manipulation. This information responds to frequently searched queries about "chemical safety data for research compounds" and "handling protocols for sulfonamide derivatives." The compound's environmental fate and biodegradability are currently under study, reflecting growing interest in sustainable chemistry practices.

Commercial availability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)thiophene-2-carboxylate is limited to specialized chemical suppliers, typically in milligram to gram quantities for research purposes. Pricing varies based on purity grades and batch sizes, with academic researchers often inquiring about "cost-effective synthesis routes" or "bulk purchase options." Storage recommendations (-20°C under inert atmosphere) align with standard practices for sensitive organic compounds, addressing common logistical questions from laboratory personnel.

Future research directions for this compound may explore its potential as a pharmacophore in developing new anti-inflammatory or anticancer agents, given the biological activity of similar isoindole-1,3-dione derivatives. The integration of computational chemistry and high-throughput screening could accelerate its application discovery, topics generating substantial interest in scientific literature and patent filings. These aspects make CAS 2248389-48-0 a compelling subject for interdisciplinary research at the chemistry-biology interface.